Cas no 2580231-49-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid
• CAS No: 2580231-49-6
• MF: C₁₉H₁₆N₄O₄
• MW: 364.35474395752
• CID: 5664418
• PubChem ID: 165889935
• Update Time: 2025-08-04

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2580231-49-6
• EN300-27731079
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H-1,2,3-triazol-2-yl]acetic acid
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid

• Inchi： 1S/C19H16N4O4/c24-18(25)10-23-20-9-17(22-23)21-19(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-9,16H,10-11H2,(H,24,25)(H,21,22,26)
• InChI Key： HJGVEVQOBQGWRF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(CC(=O)O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 364.11715500g/mol
• Monoisotopic Mass: 364.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid (CAS No. 2580231-49-6)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid (CAS No. 2580231-49-6) is a specialized organic molecule widely recognized in the fields of peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,2,3-triazole moiety, makes it invaluable for researchers working on drug discovery, biomaterials, and click chemistry applications. The growing interest in Fmoc-protected amino acids and click chemistry reagents has positioned this compound as a critical tool in modern synthetic chemistry.

One of the most significant applications of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid lies in its role as a building block for peptide synthesis. The Fmoc group is a cornerstone in solid-phase peptide synthesis (SPPS), offering excellent stability under basic conditions while being easily removable under mild acidic conditions. This property aligns with the increasing demand for high-purity peptides in therapeutic development, particularly for cancer research and vaccine design. Researchers frequently search for "Fmoc-protected triazole derivatives" or "CAS 2580231-49-6 applications" to explore its utility in combinatorial chemistry libraries.

In addition to peptide synthesis, this compound is gaining traction in bioconjugation techniques, where its triazole functionality enables efficient linkage to biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction, often referred to as "click chemistry," is a hot topic in drug delivery systems and diagnostic probe development. The compound's compatibility with aqueous environments and its ability to form stable covalent bonds make it a preferred choice for labeling proteins, nucleic acids, and other biomolecules. Searches like "click chemistry reagents for bioconjugation" or "Fmoc-triazole acetic acid uses" reflect its relevance in cutting-edge research.

The structural versatility of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid also extends to material science, where it is employed to modify polymer backbones or create functionalized surfaces. For instance, its incorporation into hydrogels or dendrimers enhances their bioactivity, a feature highly sought after in tissue engineering and regenerative medicine. Queries such as "triazole-based biomaterials" or "Fmoc-amino acid derivatives in nanotechnology" highlight its interdisciplinary appeal.

From a synthetic chemistry perspective, the compound's CAS No. 2580231-49-6 serves as a key identifier for procurement and regulatory compliance. Its purity and stability are critical for reproducible results, prompting researchers to seek "high-quality Fmoc-triazole acetic acid suppliers" or "analytical methods for CAS 2580231-49-6." Advanced purification techniques, such as HPLC or column chromatography, are often employed to ensure its suitability for sensitive applications.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2H-1,2,3-triazol-2-ylacetic acid (CAS No. 2580231-49-6) is a multifaceted compound bridging peptide chemistry, bioconjugation, and material science. Its alignment with trending topics like click chemistry, targeted drug delivery, and biocompatible materials ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound is poised to play an even greater role in addressing challenges across biomedical and chemical disciplines.